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Compound of Interest

Compound Name: E7766 diammonium salt

Cat. No.: B10828267

Technical Support Center: E7766

Welcome to the technical support center for E7766. This resource is designed for researchers,
scientists, and drug development professionals to provide guidance on the effective use of the
STING (Stimulator of Interferon Genes) agonist E7766 in experimental settings. Here, you will
find troubleshooting guides and frequently asked questions (FAQs) focused on improving the
stability and handling of E7766 in solution to ensure reliable and reproducible results.

Frequently Asked Questions (FAQSs)

Q1: What is E7766 and what is its mechanism of action?

Al: E7766 is a potent, structurally novel, macrocycle-bridged STING agonist. Its unique
structure provides enhanced chemical and metabolic stability compared to traditional cyclic
dinucleotide STING agonists.[1][2] E7766 activates the STING signaling pathway, which is a
crucial component of the innate immune system responsible for detecting cytosolic DNA.[1][3]
[4] Upon activation, STING triggers a signaling cascade involving TBK1 and IRF3, leading to
the production of type | interferons (IFN-a/p) and other pro-inflammatory cytokines.[4][5] This
robust immune response can lead to the activation of various immune cells, including dendritic
cells, T cells, and NK cells, ultimately promoting an anti-tumor immune response.[5][6][7]

Q2: What are the recommended storage conditions for E7766 solid compound and prepared
stock solutions?

A2: For the solid (powder) form of E7766, it is recommended to store it at -20°C, sealed away
from moisture and light. For prepared stock solutions, long-term storage at -80°C is advised for
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up to 6 months. For shorter-term storage, aliquots can be kept at -20°C for up to one month.[8]
It is highly recommended to aliquot stock solutions into single-use volumes to avoid repeated
freeze-thaw cycles.

Q3: What is the primary signaling pathway activated by E7766?

A3: E7766 primarily activates the cGAS-STING pathway. The binding of E7766 to the STING
protein, which resides on the endoplasmic reticulum, induces a conformational change. This
leads to the recruitment and activation of TANK-binding kinase 1 (TBK1), which in turn
phosphorylates Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 then dimerizes,
translocates to the nucleus, and induces the transcription of genes for type I interferons and
other inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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